Cas no 1361715-93-6 (2'-Bromomethyl-4'-chloro-2,6-dichloro-biphenyl)

• Product Name: 2'-Bromomethyl-4'-chloro-2,6-dichloro-biphenyl
• CAS No: 1361715-93-6
• MF: C₁₃H₈BrCl₃
• MW: 350.465620040894
• CID: 4994260
• Update Time: 2025-10-28

2'-Bromomethyl-4'-chloro-2,6-dichloro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Bromomethyl-4'-chloro-2,6-dichloro-biphenyl

• Inchi： 1S/C13H8BrCl3/c14-7-8-6-9(15)4-5-10(8)13-11(16)2-1-3-12(13)17/h1-6H,7H2
• InChI Key： QCHRVFWOODHGOC-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1C1C(=CC=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 6
• Topological Polar Surface Area: 0

Additional information on 2'-Bromomethyl-4'-chloro-2,6-dichloro-biphenyl

Comprehensive Overview of 2'-Bromomethyl-4'-chloro-2,6-dichloro-biphenyl (CAS No. 1361715-93-6)

The compound 2'-Bromomethyl-4'-chloro-2,6-dichloro-biphenyl (CAS No. 1361715-93-6) is a halogenated biphenyl derivative that has garnered significant attention in the field of organic chemistry and material science. This compound is characterized by its unique structural features, including a bromomethyl group and multiple chloro substitutions, which contribute to its reactivity and potential applications. Researchers and industry professionals are increasingly interested in this molecule due to its versatility in synthetic chemistry and its role in the development of advanced materials.

One of the key aspects of 2'-Bromomethyl-4'-chloro-2,6-dichloro-biphenyl is its molecular structure, which consists of a biphenyl core with specific halogen substitutions. The presence of the bromomethyl group at the 2' position and chloro groups at the 4', 2, and 6 positions makes this compound a valuable intermediate in organic synthesis. Its CAS No. 1361715-93-6 is often used as a unique identifier in chemical databases and research publications, ensuring accurate referencing and reproducibility in studies.

In recent years, the demand for halogenated biphenyls like 2'-Bromomethyl-4'-chloro-2,6-dichloro-biphenyl has surged, driven by their applications in pharmaceuticals, agrochemicals, and specialty chemicals. The compound’s ability to undergo various chemical transformations, such as nucleophilic substitutions and cross-coupling reactions, makes it a preferred choice for synthesizing complex molecules. For instance, it is frequently employed in the preparation of liquid crystals, OLED materials, and other high-performance polymers.

The synthesis of 2'-Bromomethyl-4'-chloro-2,6-dichloro-biphenyl typically involves multi-step reactions, starting from commercially available biphenyl precursors. Advanced techniques like palladium-catalyzed coupling and halogenation reactions are often utilized to achieve high yields and purity. Researchers are also exploring greener synthetic routes to minimize environmental impact, aligning with the growing emphasis on sustainable chemistry.

From a regulatory perspective, 2'-Bromomethyl-4'-chloro-2,6-dichloro-biphenyl is subject to standard safety and handling protocols applicable to halogenated organic compounds. Proper storage conditions, including protection from light and moisture, are essential to maintain its stability. Material Safety Data Sheets (MSDS) provide detailed guidelines for safe handling, ensuring compliance with occupational health and safety standards.

The market for 2'-Bromomethyl-4'-chloro-2,6-dichloro-biphenyl is expected to grow steadily, fueled by its expanding applications in research and industrial sectors. Companies specializing in fine chemicals and custom synthesis are actively offering this compound to meet the rising demand. Additionally, academic institutions and research laboratories are investigating its potential in novel catalytic systems and functional materials, further driving its relevance in cutting-edge science.

For researchers and professionals seeking detailed information on 2'-Bromomethyl-4'-chloro-2,6-dichloro-biphenyl, reliable sources include peer-reviewed journals, chemical catalogs, and specialized databases. Keywords such as "bromomethyl biphenyl derivatives," "halogenated biphenyl synthesis," and "CAS 1361715-93-6 applications" are commonly used in literature searches, reflecting the compound’s significance in contemporary chemistry.

In conclusion, 2'-Bromomethyl-4'-chloro-2,6-dichloro-biphenyl (CAS No. 1361715-93-6) represents a versatile and valuable compound in modern chemical research and industry. Its unique structural properties, coupled with its broad applicability, make it a subject of ongoing interest and innovation. As scientific advancements continue, this molecule is poised to play a pivotal role in the development of next-generation materials and technologies.